Cas no 1361761-00-3 (Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate)

• Product Name: Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate
• CAS No: 1361761-00-3
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928761
• Update Time: 2025-05-23

Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)12-8(3-5-11(16)17-12)7-2-4-9(14)10(15)6-7/h2-6H,1H3,(H2,16,17)
• InChI Key： JVFJPSQNADLAMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(N)N=C1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 3.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate

Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate (CAS No. 1361761-00-3): A Comprehensive Overview

Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate (CAS No. 1361761-00-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various therapeutic applications. The combination of its amino and chlorophenyl functional groups contributes to its diverse chemical reactivity and potential biological activity.

The molecular structure of Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate consists of a picolinic acid derivative with specific substitutions that enhance its pharmacological profile. The presence of two chlorine atoms at the 3 and 4 positions of the phenyl ring introduces a level of electronic and steric modulation, which can influence its interactions with biological targets. This structural feature is particularly intriguing for researchers exploring novel mechanisms of action in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate has been studied for its potential role in modulating enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain kinases and transcription factors, making it a promising lead for further investigation.

The synthesis of Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the necessary functional groups efficiently. These synthetic methodologies are critical for producing the compound in quantities sufficient for preclinical and clinical studies.

One of the most compelling aspects of Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate is its potential application in the treatment of neurological disorders. Research indicates that the compound may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors could lead to novel treatments that address the underlying pathophysiology of these debilitating conditions.

The pharmacokinetic properties of Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate are also an area of active investigation. Studies have begun to explore how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are being utilized to characterize the compound's behavior in biological systems.

In conclusion, Methyl 6-amino-3-(3,4-dichlorophenyl)picolinate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and promising biological activity make it a valuable asset in the ongoing search for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to play a crucial role in future medical innovations.